Cas no 478039-67-7 (2-[(E)-3-(3-Quinolinyl)-2-propenoyl]-1-hydrazinecarboxamide)

• Product Name: 2-[(E)-3-(3-Quinolinyl)-2-propenoyl]-1-hydrazinecarboxamide
• CAS No: 478039-67-7
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• MDL: MFCD02186401
• CID: 5019301
• Update Time: 2026-02-28

2-[(E)-3-(3-Quinolinyl)-2-propenoyl]-1-hydrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(carbamoylamino)-3-(quinolin-3-yl)prop-2-enamide
• 2-[(E)-3-(3-quinolinyl)-2-propenoyl]-1-hydrazinecarboxamide
• 2-[(E)-3-(3-Quinolinyl)-2-propenoyl]-1-hydrazinecarboxamide

• MDL： MFCD02186401
• Inchi： 1S/C13H12N4O2/c14-13(19)17-16-12(18)6-5-9-7-10-3-1-2-4-11(10)15-8-9/h1-8H,(H,16,18)(H3,14,17,19)/b6-5+
• InChI Key： OHWYBEJOFGZCAX-AATRIKPKSA-N
• SMILES： O=C(/C=C/C1=CN=C2C=CC=CC2=C1)NNC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 0.8
• Topological Polar Surface Area: 97.1

Additional information on 2-[(E)-3-(3-Quinolinyl)-2-propenoyl]-1-hydrazinecarboxamide

Comprehensive Overview of 2-[(E)-3-(3-Quinolinyl)-2-propenoyl]-1-hydrazinecarboxamide (CAS No. 478039-67-7)

2-[(E)-3-(3-Quinolinyl)-2-propenoyl]-1-hydrazinecarboxamide, identified by its CAS number 478039-67-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoline derivatives family, known for their diverse biological activities. The E-configuration of the propenoyl group and the presence of a hydrazinecarboxamide moiety make it a unique candidate for studying enzyme inhibition and signal transduction pathways. Researchers are particularly interested in its potential applications in targeted therapies, given its structural similarity to known bioactive molecules.

The synthesis of 2-[(E)-3-(3-Quinolinyl)-2-propenoyl]-1-hydrazinecarboxamide involves multi-step organic reactions, including condensation and hydrazide formation. Its molecular weight and solubility profile are critical for formulation development, especially in drug delivery systems. Recent studies highlight its compatibility with nanoparticle carriers, a trending topic in precision medicine. This aligns with the growing demand for personalized therapeutics, a frequently searched term in AI-driven drug discovery platforms.

From a mechanistic perspective, this compound exhibits affinity for kinase domains, making it relevant in cancer research and inflammatory diseases. Its structure-activity relationship (SAR) has been explored in virtual screening libraries, addressing common queries like "How do quinoline derivatives interact with ATP-binding sites?" Such investigations are pivotal for hit-to-lead optimization, a hot topic in computational chemistry forums.

Stability studies of CAS 478039-67-7 under varying pH and temperature conditions reveal its suitability for long-term storage, a concern often raised in laboratory protocols. Analytical techniques like HPLC and LC-MS are routinely employed for purity assessment, reflecting the compound's alignment with Good Manufacturing Practices (GMP) standards. These aspects resonate with searches on "QC methods for synthetic intermediates" in pharmaceutical analytics.

In the context of green chemistry, efforts to optimize the synthesis of 2-[(E)-3-(3-Quinolinyl)-2-propenoyl]-1-hydrazinecarboxamide using catalytic methods have been documented. This responds to the rising interest in solvent-free reactions and atom economy, frequently discussed in sustainable chemistry circles. Such innovations address environmental concerns while maintaining yield efficiency, a key metric in process chemistry.

The compound's patent landscape indicates its inclusion in several drug candidate portfolios, particularly for tyrosine kinase inhibitors. This connects with trending searches on "novel small molecule patents 2023" and "emerging kinase targets". Its IP status makes it a subject of interest for pharma investors tracking pipeline developments.

Future research directions for 478039-67-7 may explore its synergistic effects with immunotherapies, a dominant theme in oncology conferences. Additionally, its potential as a fluorescence probe due to the quinoline scaffold could expand its utility in diagnostic imaging, answering queries like "How are quinoline dyes used in bioimaging?"